N,N-Dimethyl-2-[1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-4-yl]acetamide

• IUPAC Name: N,N-dimethyl-2-[1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C18H29N3O3/c1-4-16(22)20-11-7-15(8-12-20)18(24)21-9-5-14(6-10-21)13-17(23)19(2)3/h4,14-15H,1,5-13H2,2-3H3
• InChI Key: OZEXDUUJBOOEGB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CC1CCN(CC1)C(=O)C2CCN(CC2)C(=O)C=C
• Molecular Formula: C18H29N3O3
• Molecular Weight: 335.4 g/mol

Description

N,N-Dimethyl-2-[1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-4-yl]acetamide, also known as DPP4 inhibitor, is a molecule that has been studied extensively for its potential use in treating diabetes.

Mechanism of Action

N,N-Dimethyl-2-[1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-4-yl]acetamide inhibitors work by inhibiting the enzyme this compound, which is responsible for the degradation of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). GLP-1 and GIP stimulate insulin secretion in response to food intake, leading to decreased blood sugar levels. By inhibiting this compound, this compound inhibitors increase the levels of GLP-1 and GIP, leading to increased insulin secretion and decreased blood sugar levels.
Biochemical and Physiological Effects:
This compound inhibitors have been shown to improve glycemic control in patients with type 2 diabetes. They have also been shown to improve beta-cell function and decrease insulin resistance. In addition, this compound inhibitors have been shown to have beneficial effects on cardiovascular function, including decreasing blood pressure and improving endothelial function.

Advantages and Limitations for Lab Experiments

N,N-Dimethyl-2-[1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-4-yl]acetamide inhibitors have several advantages for lab experiments, including their specificity for this compound and their ability to increase insulin secretion. However, they also have limitations, including their potential for off-target effects and their variable pharmacokinetics.

Future Directions

For N,N-Dimethyl-2-[1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-4-yl]acetamide inhibitors include the development of more potent and selective inhibitors, the exploration of their potential use in treating other metabolic disorders, and the investigation of their effects on cardiovascular and renal function. In addition, the use of this compound inhibitors in combination with other antidiabetic agents is an area of active research.

Synthesis Methods

The synthesis of N,N-Dimethyl-2-[1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-4-yl]acetamide inhibitors involves a series of chemical reactions that start with the reaction of piperidine-4-carboxylic acid with acetic anhydride to form piperidine-4-acetamide. The resulting compound is then reacted with N,N-dimethylformamide and 1-prop-2-enoylpiperidine-4-carbonyl chloride to form the final product, this compound inhibitor.

Scientific Research Applications

N,N-Dimethyl-2-[1-(1-prop-2-enoylpiperidine-4-carbonyl)piperidin-4-yl]acetamide inhibitors have been extensively studied for their potential use in treating type 2 diabetes. They work by inhibiting the enzyme dipeptidyl peptidase-4 (this compound), which is responsible for the degradation of incretin hormones. Incretin hormones are released by the intestines in response to food intake and stimulate insulin secretion. By inhibiting this compound, this compound inhibitors increase the levels of incretin hormones, leading to increased insulin secretion and decreased blood sugar levels.